Cas no 7383-88-2 (Naphthalene, 2-methyl-6-(1-methylethyl)-)
7383-88-2 structure
Product Name:Naphthalene, 2-methyl-6-(1-methylethyl)-
CAS No:7383-88-2
MF:C14H16
MW:184.276844024658
CID:541912
PubChem ID:11769220
Update Time:2025-04-19
Naphthalene, 2-methyl-6-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 2-methyl-6-(1-methylethyl)-
- 2-methyl-6-propan-2-ylnaphthalene
- 7383-88-2
- DTXSID90472116
- 2-methyl-6-isopropylnaphthalene
-
- Inchi: 1S/C14H16/c1-10(2)12-6-7-13-8-11(3)4-5-14(13)9-12/h4-10H,1-3H3
- InChI Key: KRVWMPNTAYTOGS-UHFFFAOYSA-N
- SMILES: C(C)(C)C1C=CC2C=C(C)C=CC=2C=1
Computed Properties
- Exact Mass: 184.12528
- Monoisotopic Mass: 184.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Naphthalene, 2-methyl-6-(1-methylethyl)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
7383-88-2 (Naphthalene, 2-methyl-6-(1-methylethyl)-) Related Products
- 3905-64-4(2,6-Di-tert-butylnaphthalene)
- 2027-17-0(2-Isopropylnaphthalene)
- 24157-81-1(2,6-Diisopropylnaphthalene)
- 10275-58-8(2,7-Di-tert-butylnaphthalene)
- 490-65-3(Naphthalene,1-methyl-7-(1-methylethyl)-)
- 24300-91-2(2,7-Di-tert-butylpyrene)
- 155386-57-5(7-tert-Butyl-1-methylpyrene)
- 18801-00-8(2-Tert-Butylanthracene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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